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Compound of Interest

Compound Name: Neuropathiazol

Cat. No.: B1678229

For Immediate Release

This technical whitepaper provides a comprehensive overview of Neuropathiazol, a small
molecule with significant potential in the field of neuroscience and regenerative medicine.
Addressed to researchers, scientists, and professionals in drug development, this document
delves into the core molecular structure, physicochemical properties, and the intricate signaling
pathways influenced by this compound. All quantitative data is presented in easily digestible
tables, and key experimental methodologies are detailed to facilitate reproducibility.

Molecular Structure and Physicochemical
Properties

Neuropathiazol, with the chemical formula C19H18N202S, is a synthetic thiazole derivative.[1]
Its systematic IUPAC name is ethyl 4-[methyl-(2-phenyl-1,3-thiazol-4-yl)amino]benzoate.[2] The
molecular structure of Neuropathiazol is characterized by a central thiazole ring linked to a
phenyl group and a substituted aniline moiety.

A 2D representation of the Neuropathiazol molecular structure is provided below:
Caption: 2D Molecular Structure of Neuropathiazol.

The key physicochemical properties of Neuropathiazol are summarized in the table below for
easy reference.
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Property Value Source
Molecular Formula C19H18N202S [1]
Molecular Weight 338.42 g/mol
CAS Number 880090-88-0
ethyl 4-[methyl-(2-phenyl-1,3-
IUPAC Name _ ad Y _( pheny
thiazol-4-yl)amino]benzoate
KHS2, Ethyl 4-(methyl(2-
Synonyms phenylthiazol-4-
yl)amino)benzoate
Purity >96% by HPLC
Appearance White solid
- Soluble to 100 mM in DMSO
Solubility ]
and to 20 mM in ethanol
Store at -20°C, protect from
Storage

light

Biological Activity and Mechanism of Action

Neuropathiazol is a potent and selective inducer of neuronal differentiation. It has been shown

to effectively guide the differentiation of adult neural progenitor cells (NPCs) into mature

neurons. A key aspect of its biological activity is the competitive suppression of

astrogliogenesis induced by factors such as LIF, BMP2, and FBS. This selective action makes

Neuropathiazol a valuable tool for directing the fate of neural stem cells towards a neuronal

lineage.

Recent studies have elucidated a critical component of Neuropathiazol's mechanism of action,

particularly in the context of neuroblastoma. Research indicates that Neuropathiazol's effects

are mediated, at least in part, through the upregulation of Paternally Expressed Gene 5

(PEGSDS). This upregulation of PEG5 is associated with the induction of neuronal-like

differentiation in neuroblastoma cells, leading to an inhibition of cell proliferation and invasion,

and suppression of tumor growth in vivo.
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The proposed signaling pathway for Neuropathiazol-induced neuronal differentiation is

depicted in the following diagram:
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Click to download full resolution via product page

Caption: Proposed signaling pathway of Neuropathiazol.

Experimental Protocols

While the original synthesis protocol by Warashina et al. requires access to the specific

publication, a general experimental workflow for inducing neuronal differentiation using

Neuropathiazol can be outlined based on established methodologies.

General Workflow for Neuropathiazol-Induced Neuronal

Differentiation
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The following diagram illustrates a typical experimental workflow for assessing the neurogenic
potential of Neuropathiazol on neural progenitor cells.

Start: Culture of Neural
Progenitor Cells (NPCs)

\ 4

Plate NPCs on a suitable matrix
(e.g., Poly-L-ornithine/Laminin)

Treat with Neuropathiazol Control Group
(e.g., 10 uM in differentiation medium) (Vehicle, e.g., DMSO)

Incubate for a defined period

(e.g., 7-14 days)
Morphological Analysis Immunocytochemistry for Gene Expression Analysis Functional Assays
(e.g., phase-contrast microscopy) neuronal markers (e.g., B-ll tubulin, NeuN) (e.g., RT-qPCR for PEG5, neuronal genes) (e.g., electrophysiology)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

